Cas no 1144618-76-7 (1-Chloroethyl 2-(acetyloxy)benzoate)

• Product Name: 1-Chloroethyl 2-(acetyloxy)benzoate
• CAS No: 1144618-76-7
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 2103942
• Update Time: 2023-08-03

1-Chloroethyl 2-(acetyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1-chloroethyl 2-acetoxybenzoate
• 1-chloroethyl 2-(acetyloxy)benzoate
• 1-Chloroethyl 2-(acetyloxy)benzoate

• Inchi： 1S/C11H11ClO4/c1-7(12)15-11(14)9-5-3-4-6-10(9)16-8(2)13/h3-7H,1-2H3
• InChI Key： HBJXQEMXUUOXIN-UHFFFAOYSA-N
• SMILES： ClC(C)OC(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6